Cas no 1341670-13-0 (tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate
• CAS No: 1341670-13-0
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD20308891
• CID: 5573270
• PubChem ID: 64421304
• Update Time: 2025-06-15

tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate
• tert-butyl (1-aminopropan-2-yl)(methyl)carbamate
• Carbamic acid, N-(2-amino-1-methylethyl)-N-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD20308891
• Inchi： 1S/C9H20N2O2/c1-7(6-10)11(5)8(12)13-9(2,3)4/h7H,6,10H2,1-5H3
• InChI Key： NVUWUDUEKXDLAG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C(C)CN)C

Additional information on tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(1-aminopropan-2-yl)-N-methylcarbamate (CAS: 1341670-13-0)

The compound tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate (CAS: 1341670-13-0) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This carbamate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors and kinase modulators. Recent studies have focused on optimizing its synthetic routes and exploring its potential in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate as a building block for novel SARS-CoV-2 main protease inhibitors. The researchers developed a scalable synthetic route with an improved yield of 78%, highlighting the compound's stability under diverse reaction conditions. This advancement addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

In the field of oncology, a recent patent application (WO2023056421) disclosed the use of this carbamate derivative in the development of selective CDK4/6 inhibitors. The structural flexibility of tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate allowed for precise modifications that enhanced binding affinity while reducing off-target effects. Preliminary in vitro studies showed promising results against breast cancer cell lines, with IC50 values in the nanomolar range.

Significant progress has also been made in the compound's application for CNS-targeted therapeutics. Research published in ACS Chemical Neuroscience (2024) utilized this intermediate to create blood-brain barrier permeable analogs of neuroprotective agents. The carbamate group's unique properties facilitated improved pharmacokinetic profiles, as evidenced by a 3-fold increase in brain penetration compared to conventional derivatives in rodent models.

From a synthetic chemistry perspective, recent innovations have focused on green chemistry approaches. A 2024 Nature Communications article described a solvent-free mechanochemical synthesis of tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate, achieving 92% atom economy. This environmentally benign method eliminates hazardous solvents while maintaining excellent stereochemical control, representing a significant step toward sustainable pharmaceutical manufacturing.

The compound's role in peptide drug development continues to expand, with several research groups reporting its utility in solid-phase peptide synthesis. Its selective protecting group characteristics and compatibility with Fmoc chemistry make it particularly valuable for constructing complex peptide architectures. Recent applications include the synthesis of constrained peptidomimetics with enhanced metabolic stability.

Ongoing clinical trials (NCT05678954) are investigating derivatives containing this carbamate moiety as potential treatments for rare genetic disorders. The compound's structural features enable precise modulation of protein-protein interactions, offering new therapeutic avenues for conditions with limited treatment options. Preliminary results suggest favorable safety profiles and target engagement at clinically relevant doses.

Future research directions appear to focus on the development of enantioselective synthetic methods and exploration of the compound's potential in antibody-drug conjugates (ADCs). The growing body of evidence positions tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate as a versatile scaffold that will likely play an increasingly important role in next-generation therapeutics across multiple disease areas.